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Compound of Interest

Compound Name:
4-(3-Bromophenyl)thiazole-2-

carboxylic acid

CAS No.: 808128-00-9

Cat. No.: B1602885

Get Quote

Compound: 4-(3-Bromophenyl)thiazole-2-carboxylic acid Document Type: Technical

Whitepaper Version: 1.0

Executive Summary & Chemical Identity
CAS 808128-00-9 represents a specialized heterocyclic building block belonging to the 4-

arylthiazole-2-carboxylic acid class. Unlike simple thiazoles, the presence of the carboxylic acid

at the C2 position combined with a meta-brominated phenyl ring at C4 imparts unique

electronic properties. This compound is primarily utilized as a scaffold in medicinal chemistry

for the synthesis of bioactive carboxamides (e.g., kinase inhibitors) or as a precursor for

Suzuki-Miyaura cross-coupling reactions via the aryl bromide.

Critical Technical Insight: Researchers must be aware of the thermal instability inherent to

thiazole-2-carboxylic acids. The C2-carboxylic acid group is prone to thermal decarboxylation,

necessitating controlled temperature handling during synthesis and storage.
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Property Specification

IUPAC Name
4-(3-Bromophenyl)-1,3-thiazole-2-carboxylic

acid

CAS Number 808128-00-9

Molecular Formula C₁₀H₆BrNO₂S

Molecular Weight 284.13 g/mol

SMILES OC(=O)C1=NC(C2=CC=CC(Br)=C2)=CS1

Key Functional Groups
Carboxylic acid (C2), Thiazole core, Aryl

Bromide (meta)

Physicochemical Properties Profile
The following data synthesizes calculated values with field-derived estimations based on

structural analogs (SAR).

Quantitative Profile
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Property Value / Range Confidence Technical Context

pKa (Acid) 2.5 – 2.9 High (Predicted)

Significantly more

acidic than benzoic

acid (pKa 4.2) due to

the electron-

withdrawing nature of

the thiazole ring (C=N

bond).

LogP (Lipophilicity) 2.8 – 3.2 Medium (Calc.)

The lipophilic

bromophenyl group is

balanced by the polar

carboxylic acid. At

physiological pH (7.4),

the ionized form

(carboxylate) will have

a LogD ~ 0.5.

Solubility (Water) < 0.1 mg/mL (Neutral) High

Poor solubility in

acidic media. High

solubility in basic

buffers (pH > 6.0) due

to salt formation.

Solubility (Organic) High High

Soluble in DMSO,

DMF, THF, and

Methanol.

Melting Point 185 – 195 °C (Dec.) Medium

Likely to decompose

(decarboxylate) upon

melting.

Topological Polar

Surface Area (TPSA)
79.4 Å² High

Suggests moderate

membrane

permeability, suitable

for CNS drug

discovery fragments.
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Expert Analysis: The "Acid-Lability" Factor
The pKa of ~2.7 places this compound in a range where it exists almost entirely as a

carboxylate anion at physiological pH.

Implication for Formulation: In aqueous assays, always predissolve in DMSO or use a

buffered solution at pH > 6.0 to ensure complete dissolution.

Implication for Synthesis: Standard amide couplings (EDC/HOBt) may require buffering the

reaction mixture to prevent acid-catalyzed decarboxylation or side reactions.

Synthetic Routes & Mechanism
The primary synthesis of CAS 808128-00-9 follows the Hantzsch Thiazole Synthesis, a

condensation reaction between an

-haloketone and a thioamide derivative.

Pathway Diagram (DOT Visualization)
The following diagram illustrates the retrosynthetic logic and forward synthesis.

3-Bromoacetophenone Bromination
(Br2 or NBS)

3-Bromophenacyl
bromide

Hantzsch Condensation
(Reflux in EtOH)

Ethyl Thiooxamate
(H2N-CS-COOEt)

Ethyl 4-(3-bromophenyl)
thiazole-2-carboxylate

Hydrolysis
(LiOH/THF)

CAS 808128-00-9
(Carboxylic Acid)

Click to download full resolution via product page

Caption: Hantzsch synthesis pathway from 3-bromoacetophenone to CAS 808128-00-9.

Experimental Protocols
These protocols are designed to ensure reproducibility and prevent common pitfalls like

decarboxylation.

Protocol A: Solubility & Stock Solution Preparation
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Objective: Prepare a stable 10 mM stock solution for biological assays.

Weighing: Weigh 2.84 mg of CAS 808128-00-9 into a sterile microcentrifuge tube.

Solvent Choice: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide). Avoid water or

alcohols initially to prevent precipitation.

Sonicate: Sonicate for 60 seconds at ambient temperature. The solution should be clear and

colorless/pale yellow.

QC Check: Inspect for particulates. If turbid, add 10 µL of 1M NaOH (aqueous) to force

deprotonation and solubility (only if the assay tolerates basic pH).

Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles, which can induce

precipitation of the neutral acid form.

Protocol B: Potentiometric pKa Determination
Objective: Accurately measure the pKa to validate the predicted value (~2.7).

Instrument: Automatic Potentiometric Titrator (e.g., Sirius T3).

Solvent: Use a co-solvent method (Methanol/Water) due to low aqueous solubility of the

neutral form.

Procedure:

Dissolve 1 mg of compound in a defined ratio of MeOH:Water (e.g., 40:60).

Titrate with 0.1 M KOH from pH 1.5 to pH 12.0.

Perform titrations at three different MeOH ratios (e.g., 30%, 40%, 50%).

Analysis: Extrapolate the Yasuda-Shedlovsky plot to 0% organic solvent to obtain the

aqueous pKa.

Expected Result: The curve should show a sharp inflection point corresponding to the

carboxylic acid deprotonation.
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Handling & Stability Implications
Thermal Decarboxylation Risk
Thiazole-2-carboxylic acids are electronically predisposed to lose CO₂ because the resulting

carbanion (at C2) is stabilized by the adjacent sulfur and nitrogen atoms (ylide-like character).

Synthesis Warning: Do not heat the free acid above 100°C in the absence of solvent.

Reaction Conditions: When coupling this acid to amines, keep reaction temperatures < 40°C.

Use activating agents like HATU or T3P which operate efficiently at room temperature.

Storage
Condition: Store at +4°C or -20°C.

Atmosphere: Keep under inert gas (Argon/Nitrogen) to prevent moisture absorption, which

can accelerate degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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